N'-[(3Z)-5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-2-(4-chlorophenoxy)acetohydrazide

• IUPAC Name: N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C16H11BrClN3O3/c17-9-1-6-13-12(7-9)15(16(23)19-13)21-20-14(22)8-24-11-4-2-10(18)3-5-11/h1-7,19,23H,8H2
• InChI Key: QZYSKKGOSGQYFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)N=NC2=C(NC3=C2C=C(C=C3)Br)O)Cl
• Molecular Formula: C16H11BrClN3O3
• Molecular Weight: 408.6 g/mol

Description

N'-[(3Z)-5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-2-(4-chlorophenoxy)acetohydrazide is a useful research compound. Its molecular formula is C16H11BrClN3O3 and its molecular weight is 408.6g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Heterocyclic Compound Development

The compound N'-[(3Z)-5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-2-(4-chlorophenoxy)acetohydrazide and its related derivatives are primarily involved in the synthesis of novel heterocyclic compounds. For instance, Mahmoud et al. (2013) detailed the preparation of Cyano-N-(2-oxo-1,2-dihydroindol-3-ylidene)acetohydrazide by condensation of isatin with cyanoaceto-hydrazide, leading to the formation of various heterocyclic and spirooxoindole compounds (Mahmoud et al., 2013). Similarly, Gupta and Rastogi (1986) synthesized a series of hydrazones by condensing 1-H/methyl-5-substituted indoline-2,3-diones with specific phenoxy acetic acid hydrazides, showcasing the compound's role in forming biologically active agents (Gupta & Rastogi, 1986).

Biological Activities and Therapeutic Potentials

The derivatives of this compound have also been associated with significant biological activities. Bektaş et al. (2010) synthesized a series of hybrid molecules containing the tryptamine moiety and reported their antimicrobial activities (Bektaş et al., 2010). Huan et al. (2020) focused on synthesizing new acetohydrazides incorporating 2‐oxoindoline and 4‐oxoquinazoline scaffolds, revealing that several compounds showed significant cytotoxicity against various human cancer cell lines and induced necrosis and apoptosis (Huan et al., 2020).

Antimicrobial and Anticonvulsant Properties

Furthermore, compounds derived from this compound have been evaluated for their antimicrobial properties. Karalı et al. (2004) synthesized benzazole derivatives and evaluated their in vitro antimicrobial activity against a range of microbial strains, highlighting their potential in combating microbial infections (Karalı et al., 2004). On the other hand, Goshain et al. (2022) synthesized a series of hydrazones and evaluated them for anticonvulsant activity, identifying lead compounds with an excellent preliminary anticonvulsant profile without neurotoxicity (Goshain et al., 2022).